Cas no 212268-13-8 (2,3-Diamino-5-fluoropyridine)

• Product Name: 2,3-Diamino-5-fluoropyridine
• CAS No: 212268-13-8
• MF: C₅H₆FN₃
• MW: 127.119643688202
• MDL: MFCD08062986
• CID: 239249
• PubChem ID: 22293155
• Update Time: 2025-06-25

2,3-Diamino-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2,3-Pyridinediamine
• 5-Fluoropyridine-2,3-diamine
• 2,3-diamino-5-fluoropyridine
• 2,3-Pyridinediamine,5-fluoro-
• 6-Fluoro-3,4-pyridinediamine
• C5H6FN3
• 5-fluoranylpyridine-2,3-diamine
• 5-fluoro-2,3-diaminopyridine
• 5-fluoropyridin-2,3-diamine
• 5-fluoropyridine-2.3-diamine
• 2,3-Pyridinediamine, 5-fluoro-
• 2,3-DIAMINO-5-FLUORO-PYRIDINE
• PubChem5390
• MGBUJACQIBNLAU-UHFFFAOYSA-N
• 0824AB
• TRA0077939
• RP19742
• BC227148
• AB0070663
• A815208
• I0
• AKOS006286219
• J-517553
• J-013935
• 212268-13-8
• DTXSID70624479
• FT-0649159
• FOSPROPOFOLDISODIUM(AQUAVAN)
• GS-5024
• MFCD08062986
• CS-0039113
• SY111485
• SB75533
• SCHEMBL1198418
• DB-003060
• 2,3-Diamino-5-fluoropyridine

• MDL： MFCD08062986
• Inchi： 1S/C5H6FN3/c6-3-1-4(7)5(8)9-2-3/h1-2H,7H2,(H2,8,9)
• InChI Key： MGBUJACQIBNLAU-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(=C1)N)N

Computed Properties

• Exact Mass: 127.05500
• Monoisotopic Mass: 127.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9
• XLogP3: -0.1

Experimental Properties

• Density: 1.39
• Boiling Point: 303.852°C at 760 mmHg
• Flash Point: 137.565°C
• Refractive Index: 1.637
• PSA: 64.93000
• LogP: 1.54750

Additional information on 2,3-Diamino-5-fluoropyridine

Professional Introduction to 2,3-Diamino-5-fluoropyridine (CAS No. 212268-13-8)

2,3-Diamino-5-fluoropyridine is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and potential applications. This compound, identified by the CAS number 212268-13-8, represents a critical intermediate in the synthesis of various biologically active molecules. Its unique combination of amino and fluoro substituents makes it a valuable building block for the development of novel therapeutic agents.

The< strong>fluoropyridine core of 2,3-diamino-5-fluoropyridine is particularly noteworthy for its role in medicinal chemistry. Fluorinated pyridines are known to enhance the metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. The presence of fluorine atoms can influence the electronic distribution and steric environment of the molecule, thereby modulating its interactions with biological targets. This feature has been extensively exploited in the design of small-molecule inhibitors and activators.

In recent years, there has been a surge in research focused on developing new methodologies for incorporating fluorine into pharmaceutical compounds. The< strong>2,3-diamino-5-fluoropyridine scaffold provides an excellent platform for such studies due to its reactivity and functionalization potential. For instance, researchers have utilized this compound to synthesize kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The amino groups at the 2 and 3 positions offer multiple sites for further derivatization, allowing chemists to tailor the molecule's properties to specific biological needs.

One of the most compelling aspects of 2,3-diamino-5-fluoropyridine is its application in the development of antiviral agents. The structural motif is found in several approved drugs that target viral proteases and polymerases. The fluorine atom's ability to increase binding affinity has been particularly beneficial in designing molecules that can effectively inhibit viral replication. Recent studies have demonstrated that derivatives of this compound exhibit potent activity against a range of viruses, including HIV and hepatitis C.

The< strong>CAS number 212268-13-8 serves as a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and industrial applications. This standardized nomenclature is essential for researchers who need to reference or purchase this chemical accurately. The compound's synthesis involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are often employed to introduce the desired functional groups.

The pharmacological potential of 2,3-diamino-5-fluoropyridine has also been explored in the context of central nervous system (CNS) disorders. Fluorinated pyridines have shown promise as scaffolds for neuroactive compounds due to their ability to cross the blood-brain barrier efficiently. Preclinical studies have indicated that certain derivatives of this compound may have therapeutic effects on neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings highlight the importance of continued research into fluorinated heterocycles as pharmacological tools.

In addition to its pharmaceutical applications, 2,3-diamino-5-fluoropyridine has found utility in materials science. Its electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). The fluorine substituent can influence charge transport properties, making it an attractive component for developing next-generation electronic devices. Researchers are exploring its incorporation into polymers and small-molecule emitters to enhance performance metrics such as efficiency and longevity.

The synthesis and characterization of< strong>2,3-diamino-5-fluoropyridine benefit from advancements in analytical chemistry techniques. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography provide detailed insights into the compound's structure and purity. These tools are essential for ensuring that synthetic routes produce consistent batches suitable for further development or commercialization.

The growing interest in fluorinated pyridines has also spurred innovation in green chemistry approaches. Researchers are increasingly focusing on developing sustainable synthetic methods that minimize waste and hazardous byproducts. For example, catalytic processes that use renewable feedstocks or energy-efficient conditions are being optimized for producing< strong>CAS No. 212268-13-8. Such efforts align with global initiatives to promote environmentally responsible chemical manufacturing.

Economic considerations play a significant role in the commercial viability of any chemical product. The< strong>cost-effectiveness of producing 2,3-diamino-5-fluoropyridine is influenced by factors such as raw material availability, scalability of synthesis, and regulatory compliance. Manufacturers must balance quality control with production efficiency to meet market demands while adhering to safety standards set forth by regulatory agencies.

The future prospects for 2,3-diamino-5-fluoropyridine are bright given its diverse applications across multiple industries. As research continues to uncover new biological activities and material properties associated with fluorinated pyridines, this compound will likely remain at the forefront of innovation. Collaborative efforts between academia and industry will be crucial in translating laboratory discoveries into commercially viable products that address unmet medical needs.